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Samarium Cobalt (SmCo) permanent magnets are renowned for their exceptional thermal
stability, making them indispensable in applications where consistent magnetic performance
across a wide temperature range is critical.[1][2] This guide provides an objective comparison
of the thermal coefficients of various SmCo magnet grades and other permanent magnets,
supported by experimental data. It is intended for researchers, scientists, and drug
development professionals who utilize equipment sensitive to magnetic field variations with
temperature.

Comparative Analysis of Thermal Coefficients

The performance of a permanent magnet at varying temperatures is primarily characterized by
two reversible temperature coefficients (RTC):

e a(Br): The reversible temperature coefficient of remanence, which describes the percentage
change in the magnet's residual induction (strength) per degree Celsius.

e B(Hcj): The reversible temperature coefficient of intrinsic coercivity, indicating the change in
the material's resistance to demagnetization with temperature.

SmCo magnets, particularly the Sm2Co17 series, exhibit significantly lower (more stable)
temperature coefficients compared to Neodymium (NdFeB) magnets, which are stronger at
room temperature but experience a more substantial decline in performance at elevated
temperatures.[3][4] In fact, above approximately 150°C, many SmCo grades outperform NdFeB
magnets in terms of their maximum energy product (BH)max.[5]
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Specially developed low reversible temperature coefficient (RTC) SmCo magnets offer even
greater stability, with a(Br) values approaching zero over specific temperature ranges.[6] These
are often referred to as temperature-compensated SmCo magnets and are ideal for high-
precision applications like gyroscopes, accelerometers, and magnetic sensors.[6]

The following tables summarize the typical reversible temperature coefficients for various
grades of SmCo magnets and provide a comparison with other common permanent magnet
materials.

Table 1: Reversible Temperature Coefficients of Various SmCo Magnet Grades

Reversible Reversible
Temperature Temperature Maximum
Magnet Grade Coefficient of Coefficient of Operating

Remanence (a(Br)) Intrinsic Coercivity = Temperature (°C)

(%I°C) (B(Hc;j)) (%/°C)
Sm1Co5
SmCo18 (1:5) -0.04 to -0.05 -0.28 t0 -0.30 250
SmCo22 (1:5) -0.04 to -0.05 -0.28 t0 -0.30 250
Sm2Col7
SmCo26 (2:17) -0.03 to -0.04 -0.20 t0 -0.28 300-350
SmCo30 (2:17) -0.03 to -0.04 -0.20 to -0.28 300-350
Low RTC Sm2Col7
XGS18LT -0.005 Not Specified 300
XGS20LT -0.010 Not Specified 300
XGS22LT -0.010 Not Specified 300
XGS24LT -0.015 Not Specified 300

Data compiled from multiple sources.[3][6][7] The values are typical and can vary based on the

specific manufacturing process.
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Table 2: Comparison of SmCo Magnets with Other Permanent Magnets

. Reversible
Reversible
Temperature )
Temperature L Curie
Magnet . o Coefficient of
. Typical Grade Coefficient of L Temperature
Material Intrinsic
Remanence . (°C)
Coercivity
(a(Br)) (%I°C) .
(B(Hcj)) (%/°C)
Samarium Cobalt
Sm2Col7 -0.035 -0.20 ~810
(SmCo)
Neodymium
N48M -0.12 -0.65 ~312
(NdFeB)
Alnico Alnico 5 -0.02 -0.01 ~900
Hard Ferrite Ceramic 8 -0.20 +0.27 ~450

Data compiled from multiple sources.[5]

Experimental Protocol for Determining Thermal
Coefficients

The experimental validation of the thermal coefficients of SmCo magnets involves precise
measurement of their magnetic properties at controlled temperatures. The standard instrument
for this characterization is a Hysteresisgraph, often equipped with a temperature control
chamber.[8][9]

Objective: To measure the remanence (Br) and intrinsic coercivity (Hcj) of a SmCo magnet
sample at various temperatures to calculate the reversible temperature coefficients a(Br) and

B(Hcj)).
Apparatus:

o Hysteresisgraph: An instrument that applies a controlled, varying magnetic field to a sample
and measures the resulting magnetic induction.[9]
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Temperature Control Chamber: A non-magnetic chamber that surrounds the sample within
the Hysteresisgraph, allowing for precise heating and cooling.

Power Supply: To drive the electromagnet of the Hysteresisgraph.

Gaussmeter/Fluxmeter and Hall Probe/Search Coils: To measure the magnetic field strength
(H) and magnetic flux density (B).

Test Sample: A precisely dimensioned sample of the SmCo magnet to be evaluated.

Methodology:

Sample Preparation:

o A sample of the SmCo magnet is machined into a standard shape, typically a cylinder or
cube, with precise dimensions.

o The sample is magnetized to saturation in a strong magnetic field.
Initial Measurement at Ambient Temperature (To):
o The sample is placed in the Hysteresisgraph at a known ambient temperature (e.g., 20°C).

o Afull hysteresis loop (B-H curve) is measured by applying a cyclically varying magnetic
field.

o From the hysteresis loop, the initial values of remanence, Br(To), and intrinsic coercivity,
Hcj(To), are determined.[10]

Elevated Temperature Measurements:
o The temperature control chamber is set to the first target temperature (e.g., 50°C).
o The sample is allowed to reach thermal equilibrium.

o A new hysteresis loop is measured, and the values of Br(T) and Hcj(T) are recorded for
that temperature.
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o This process is repeated for a series of temperatures up to the desired maximum
operating temperature of the magnet.

o Data Analysis and Calculation of Thermal Coefficients:

o The reversible temperature coefficient of remanence, a(Br), is calculated for a given
temperature range (To to T) using the following formula[8]:

a(Br) = [ ( Br(T) - Br(To) ) / Br(To) ]/ (T - To ) * 100%

o Similarly, the reversible temperature coefficient of intrinsic coercivity, B(Hcj), is calculated
as:

B(Hcj) = [ (Hcj(T) - Hcj(To) ) / Hej(To) ]/ (T - To ) * 100%

o These calculations provide the average rate of change over the specified temperature
range.[10] For more precise characterization, a polynomial fit can be applied to the data
points of Br and Hcj versus temperature.[10][11]

Visualizations

The following diagram illustrates the experimental workflow for the validation of the thermal
coefficient of SmCo magnets.
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Caption: Experimental workflow for thermal coefficient validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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